Cas no 32508-22-8 (2-methylbicyclo2.2.1heptane-2-carboxylic acid)

• Product Name: 2-methylbicyclo2.2.1heptane-2-carboxylic acid
• CAS No: 32508-22-8
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• MDL: MFCD00037721
• CID: 306196
• PubChem ID: 122552
• Update Time: 2025-05-20

2-methylbicyclo2.2.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-carboxylicacid, 2-methyl-
• 2-Methylbicyclo(2.2.1)heptane-2-carboxylic acid
• Bicyclo(2.2.1)heptane-2-carboxylic acid, 2-methyl-
• AKOS012034280
• 32508-22-8
• EN300-318008
• NS00059756
• MFCD00037721
• DTXSID90954240
• 2-METHYLBICYCLO[2.2.1]HEPTANE-2-CARBOXYLICACID
• EINECS 251-070-6
• Z995180172
• NCIOpen2_001383
• SCHEMBL76705
• 2-METHYLBICYCLO[2.2.1]HEPTANE-2-CARBOXYLIC ACID
• JZKREHRYLBOJRP-UHFFFAOYSA-N
• DTXCID701382266
• 2-methylbicyclo2.2.1heptane-2-carboxylic acid

• MDL： MFCD00037721
• Inchi： 1S/C9H14O2/c1-9(8(10)11)5-6-2-3-7(9)4-6/h6-7H,2-5H2,1H3,(H,10,11)
• InChI Key： JZKREHRYLBOJRP-UHFFFAOYSA-N
• SMILES： OC(C1(C)CC2CCC1C2)=O

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

2-methylbicyclo2.2.1heptane-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 2-methylbicyclo2.2.1heptane-2-carboxylic acid

Introduction to 2-methylbicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 32508-22-8)

2-methylbicyclo[2.2.1]heptane-2-carboxylic acid, with the chemical formula C₈H₁₂O₂, is a cyclic organic compound belonging to the class of bicyclic carboxylic acids. This compound is characterized by its unique bicyclic structure, which consists of a seven-membered carbon ring fused with a five-membered carbon ring, and it is further substituted with a methyl group at the second carbon position of the heptane ring. The presence of the carboxylic acid functional group at the second position imparts specific reactivity and makes it a valuable intermediate in organic synthesis and pharmaceutical applications.

The CAS number 32508-22-8 uniquely identifies this compound in chemical databases and literature, ensuring precise referencing in scientific discussions and industrial processes. The structural framework of 2-methylbicyclo[2.2.1]heptane-2-carboxylic acid contributes to its stability and versatility, making it a candidate for various chemical transformations. Its bicyclic nature suggests potential applications in the synthesis of more complex molecules, particularly in the pharmaceutical industry where such structures are often found in bioactive compounds.

In recent years, there has been growing interest in the development of novel heterocyclic compounds due to their diverse biological activities. The structural motif of bicyclo[2.2.1]heptane has been extensively studied for its potential as a scaffold in drug design. Researchers have explored derivatives of this core structure to develop molecules with improved pharmacokinetic properties and enhanced binding affinity to biological targets. For instance, modifications at the bridgehead positions or introduction of functional groups have led to compounds with anti-inflammatory, analgesic, and even anticancer properties.

The carboxylic acid derivative of 2-methylbicyclo[2.2.1]heptane-2-carboxylic acid can undergo various chemical reactions that are pivotal in medicinal chemistry. Esterification, amidation, or decarboxylation reactions can yield derivatives with different solubility profiles and metabolic stability, which are critical factors in drug formulation. Additionally, the compound’s ability to act as a chiral center or participate in asymmetric synthesis makes it an attractive candidate for developing enantiomerically pure drugs, which often exhibit superior therapeutic efficacy with fewer side effects.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of molecules based on structural fragments like bicyclo[2.2.1]heptane. These computational methods can predict the binding modes of such compounds to biological targets, facilitating the rapid identification of promising candidates for further experimental validation. The integration of machine learning algorithms has further enhanced the precision of these predictions, allowing researchers to optimize synthetic routes and improve yields.

The pharmaceutical industry has also leveraged biocatalytic approaches to functionalize 2-methylbicyclo[2.2.1]heptane-2-carboxylic acid derivatives more efficiently and sustainably compared to traditional chemical methods. Enzymatic reactions offer high selectivity and mild reaction conditions, reducing waste generation and energy consumption. For example, lipases and esterases have been used to introduce ester or amide functionalities into these molecules under ambient conditions, demonstrating the potential for green chemistry approaches in drug development.

In conclusion, 2-methylbicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 32508-22-8) represents a structurally intriguing compound with significant potential in synthetic chemistry and pharmaceutical research. Its unique bicyclic framework combined with the carboxylic acid functionality provides a versatile platform for generating novel bioactive molecules. As research continues to uncover new methodologies for molecular construction and characterization, compounds like this are likely to play an increasingly important role in the development of next-generation therapeutics.